Cas no 1956370-88-9 (2-Oxa-9-azaspiro[5.5]undecane hydrochloride)

• Product Name: 2-Oxa-9-azaspiro[5.5]undecane hydrochloride
• CAS No: 1956370-88-9
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD16556304
• CID: 5086966
• PubChem ID: 71743840
• Update Time: 2026-03-02

2-Oxa-9-azaspiro[5.5]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-9-azaspiro[5.5]undecane hydrochloride
• 2-OXA-9-AZASPIRO[5.5]UNDECANE HCL
• 2-oxa-9-azaspiro[5.5]undecane;hydrochloride
• SB41646
• 2-Oxa-9-azaspiro[5.5]undecane--hydrogen chloride (1/1)
• 1956370-88-9
• 2-Oxa-9-azaspiro[5.5]undecanehydrochloride
• MFCD16556304
• SY241474
• BS-50732
• EN300-7470502
• DTXSID80857377
• CS-0067447

• MDL： MFCD16556304
• Inchi： 1S/C9H17NO.ClH/c1-2-9(8-11-7-1)3-5-10-6-4-9;/h10H,1-8H2;1H
• InChI Key： JMUYEFXSCVKPPI-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC2(C1)CCNCC2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Oxa-9-azaspiro[5.5]undecane hydrochloride

Introduction to 2-Oxa-9-azaspiro[5.5]undecane hydrochloride (CAS No. 1956370-88-9)

2-Oxa-9-azaspiro[5.5]undecane hydrochloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1956370-88-9, belongs to the spirocyclic class of molecules, which are known for their structural rigidity and potential biological activity. The presence of both an oxygen atom and an azacycloalkane moiety in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of extensive research in drug discovery and development.

The molecular framework of 2-Oxa-9-azaspiro[5.5]undecane hydrochloride consists of a spirocyclic core formed by the fusion of an oxacycloalkane ring with an azacycloalkane ring. This unique arrangement creates a rigid three-dimensional structure that can interact selectively with biological targets. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in various pharmaceutical applications.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for developing novel therapeutic agents. The 2-Oxa-9-azaspiro[5.5]undecane hydrochloride structure exhibits promising properties that make it suitable for further exploration in medicinal chemistry. Specifically, its spirocyclic core can mimic natural biomolecules and interact with enzymes and receptors in a highly specific manner.

One of the most compelling aspects of 2-Oxa-9-azaspiro[5.5]undecane hydrochloride is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological activity, improved metabolic stability, and optimized pharmacokinetic profiles. These derivatives are being evaluated for their potential in treating various diseases, including neurological disorders, inflammatory conditions, and infectious diseases.

The pharmacological profile of 2-Oxa-9-azaspiro[5.5]undecane hydrochloride has been the focus of numerous preclinical studies. Initial investigations have revealed that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator of these enzymes. Additionally, its structural features may contribute to favorable interactions with biological membranes, enhancing drug delivery and absorption.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 2-Oxa-9-azaspiro[5.5]undecane hydrochloride and biological targets. These studies have provided valuable insights into the compound's binding mechanisms and have guided the design of more potent analogs. By integrating experimental data with computational predictions, researchers are able to accelerate the discovery process and identify lead compounds with high therapeutic promise.

The synthesis of 2-Oxa-9-azaspiro[5.5]undecane hydrochloride presents unique challenges due to its complex structural motif. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high enantiomeric purity, which is crucial for achieving optimal pharmacological effects.

The potential applications of 2-Oxa-9-azaspiro[5.5]undecane hydrochloride extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for designing peptidomimetics—molecules that mimic the biological activity of peptides without their drawbacks, such as poor stability or immunogenicity. By incorporating this scaffold into peptidomimetic structures, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-Oxa-9-azaspiro[5.5]undecane hydrochloride (CAS No. 1956370-88-9) represents a significant advancement in pharmaceutical chemistry, offering a promising scaffold for drug discovery and development. Its unique structural properties, combined with its favorable pharmacological profile, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.